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Compound of Interest

Compound Name: Octadecenylammonium acetate

Cat. No.: B15176108

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of
octadecenylammonium acetate, a cationic surfactant of significant interest in various
scientific and industrial applications, including drug delivery systems and nanopatrticle
synthesis. For comparative purposes, this guide also details the properties of its saturated
counterpart, octadecylammonium acetate.

Molecular Structure and Composition

Octadecenylammonium acetate is an ammonium salt formed through the reaction of
octadecenylamine, an 18-carbon unsaturated fatty amine, with acetic acid. The "octadecenyl”
designation indicates the presence of a double bond within the 18-carbon alkyl chain. A
prevalent isomer of octadecenylamine is oleylamine, where the cis double bond is located at
the 9th carbon position.

In contrast, octadecylammonium acetate, also known as stearylamine acetate, is the saturated
analogue, lacking a double bond in its 18-carbon alkyl chain. This seemingly minor structural
difference significantly influences their physical and chemical properties.

Quantitative Molecular Data

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15176108?utm_src=pdf-interest
https://www.benchchem.com/product/b15176108?utm_src=pdf-body
https://www.benchchem.com/product/b15176108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the key molecular data for both octadecenylammonium
acetate and octadecylammonium acetate, facilitating a clear comparison.

Octadecenylammonium Octadecylammonium
Property
Acetate Acetate
Molecular Formula C20H41NO2 C20H43NO2[1]
Molecular Weight 327.55 g/mol 329.6 g/mol [1][2]
Octadecenylamine (e.qg., )
] ) Octadecylamine
Component Amine Oleylamine: C18H37N)[3][4][5] ]
(Stearylamine: C18H39N)
[61[7]
Component Acid Acetic Acid (C2H402) Acetic Acid (C2H402)

Experimental Protocols

The determination of the molecular weight for these compounds is typically achieved through
standard analytical chemistry techniques.

Methodology for Molecular Weight Determination:

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) is the preferred method for
accurately determining the molecular weight. The compound is introduced into the mass
spectrometer, where it is ionized. The mass-to-charge ratio (m/z) of the resulting ions is then
measured, providing a precise molecular weight.

« Titration: Acid-base titration can be employed to determine the equivalent weight of the
ammonium salt. A known mass of the sample is dissolved in a suitable solvent and titrated
with a standardized solution of a strong base. The endpoint of the titration allows for the

calculation of the molar mass.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can
confirm the structure of the compound. Integration of the proton signals can be used to verify
the ratio of the alkyl chain protons to the acetate protons, indirectly supporting the molecular
formula.
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Visualization of Molecular Association

The formation of octadecenylammonium acetate is a straightforward acid-base reaction
where the lone pair of electrons on the nitrogen atom of octadecenylamine accepts a proton
from acetic acid. This results in the formation of the octadecenylammonium cation and the
acetate anion, which are held together by electrostatic attraction.

Reactants
Octadecenylamine Acetic Acid
(C18H37N) (C2H402)
Product

Octadecenylammonium Acetate
(C20H41NO2)

Click to download full resolution via product page

Caption: Formation of Octadecenylammonium Acetate from its constituent amine and acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Octadecenylammonium
Acetate and its Saturated Analogue]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176108#octadecenylammonium-acetate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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